Cas no 34202-69-2 (Hexafluoroacetone Trihydrate)

• Product Name: Hexafluoroacetone Trihydrate
• CAS No: 34202-69-2
• MF: C₃H₆F₆O₄
• MW: 220.067762851715
• MDL: MFCD00149061
• CID: 54204
• PubChem ID: 24874460
• Update Time: 2025-10-22

Hexafluoroacetone Trihydrate Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3,3-Hexafluoropropan-2-one trihydrate
• Hexafluoro acetone trihydrate
• Hexafluoroacetone hydrate
• Hexafluoro-2-propanone trihydrate
• Perfluoroacetone trihydrate
• HFA·3H2O
• Propanone,2-,1,1,1,3,3,3-hexafluoro-,Trihydrate
• HFA
• 2-Propanone,hexafluoro-,trihydrate
• Acetone,hexafluoro-,trihydrate
• GC 7787
• Hexafluoro-2-propanone
• Hexafluoro-2-propanone Hydrate
• Hexafluoroacetone sesquihydrate
• Acetone, hexafluoro-, sesquihydrate
• Hexafluoro-2-propanone sesquihydrate
• CU1NOZ8PS6
• 2-Propanone, hexafluoro-, sesquihydrate
• 2-Propanone, 1,1,1,3,3,3-hexafluoro-, hydrate (2:3)
• 1,1,1,3,3,3-Hexafluoroacetone sesquihydrate
• Hexafluoroacetone 1.5-hydrate
• VAIZVCMDJPBJCM-UHFFFAOYSA-N
• PC0932
• 1,1,1,3,3,3-hexafluoroacetone trihydrate
• 1,1,1,3,3,3-hexafluor
• Hexafluoroacetone trihydrate
• J-019494
• 2-Propanone, 1,1,1,3,3,3-hexafluoro-, trihydrate
• CS-0019441
• DTXSID201334105
• J-521439
• NS00133895
• AKOS007930611
• MFCD00149061
• FT-0605914
• D90863
• hexafluoropropan-2-one trihydrate
• C3H6F6O4
• Perfluoroacetone sesquihydrate
• FT-0626987
• 2-Propanone, 1,1,1,3,3,3-hexafluoro-,?hydrate (1:3)
• 1,1,1,3,3,3-hexafluoropropan-2-one;trihydrate
• 2-Propanone, hexafluoro-, trihydrate
• BCP23016
• 34202-69-2
• SNZAEUWCEHDROX-UHFFFAOYSA-K
• Hexafluoroacetone trihydrate, 98%
• Acetone, hexafluoro-, trihydrate
• AS-17356
• AMY3635
• Hexafluoro-2-propanonetrihydrate
• HFA TRIHYDRATE
• Hexafluoroacetone trihydrate,95%
• 1,1,1,3,3,3-hexafluoropropan-2-one,trihydrate
• DB-068948
• Hexafluoroacetone Trihydrate

• MDL： MFCD00149061
• Inchi： 1S/C3F6O.3H2O/c4-2(5,6)1(10)3(7,8)9;;;/h;3*1H2
• InChI Key： SNZAEUWCEHDROX-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)=O)(F)F.O.O.O
• BRN： 607236

Computed Properties

• Exact Mass: 220.01700
• Monoisotopic Mass: 220.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.579 g/mL at 25 °C(lit.)
• Melting Point: 18-21 °C (lit.)
• Boiling Point: 106-108 °C
• Flash Point: 105-106°C
• Refractive Index: n20/D 1.319(lit.)
• PSA: 44.76000
• LogP: 1.48720
• Solubility: Soluble in water
• Merck: 4685
• Vapor Pressure: 87.5 psi ( 21 °C)

Hexafluoroacetone Trihydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H310,H314,H331,H361
• Warning Statement： P261,P280,P301+P310,P302+P350,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2552 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 63-23/24/25-34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：UC2700000
• Hazardous Material Identification：
• PackingGroup：II
• HazardClass：6.1
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：II
• Risk Phrases：R23/24/25; R34; R63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Hexafluoroacetone Trihydrate

Hexafluoroacetone Trihydrate: A Comprehensive Overview

Hexafluoroacetone Trihydrate, also known by its CAS number 34202-69-2, is a highly fluorinated organic compound that has garnered significant attention in various industrial and research applications. This compound is a derivative of hexafluoroacetone, which itself is a versatile chemical used in numerous fields due to its unique properties. The trihydrate form of hexafluoroacetone adds three water molecules to the structure, making it more stable and suitable for specific applications.

The molecular structure of Hexafluoroacetone Trihydrate consists of a central ketone group (C=O) flanked by six fluorine atoms and three water molecules. This arrangement imparts the compound with high thermal stability and reactivity, making it valuable in processes such as polymerization, flame retardancy, and as an intermediate in the synthesis of other fluorinated compounds. Recent studies have highlighted its potential in the development of advanced materials, including fluoropolymers and high-performance coatings.

One of the most notable applications of Hexafluoroacetone Trihydrate is in the production of trifluoroacetic acid (TFA), a key reagent in organic synthesis. The conversion of Hexafluoroacetone Trihydrate to TFA involves hydrolysis under controlled conditions, yielding a highly reactive acid that is widely used in pharmaceuticals, agrochemicals, and specialty chemicals. Researchers have explored various catalytic systems to optimize this reaction, enhancing both yield and efficiency.

In addition to its role as an intermediate, Hexafluoroacetone Trihydrate has been investigated for its environmental impact. Fluorinated compounds are known for their persistence in the environment due to the strength of carbon-fluorine bonds. Studies have shown that Hexafluoroacetone Trihydrate undergoes slow degradation under natural conditions, raising concerns about its long-term effects on ecosystems. However, advancements in waste management and recycling technologies are being developed to mitigate these risks.

The demand for Hexafluoroacetone Trihydrate has grown significantly with the increasing need for fluorinated chemicals in diverse industries. Its use in electronics manufacturing, particularly in the production of semiconductors and printed circuit boards, has been a major driver of this growth. The compound's ability to act as a precursor for highly fluorinated surfactants further expands its utility in surface treatment and cleaning applications.

Recent research has also focused on the synthesis of Hexafluoroacetone Trihydrate through novel routes that enhance sustainability. Traditional methods involve multi-step processes with high energy consumption and hazardous byproducts. Emerging techniques, such as electrochemical synthesis and catalytic hydrogenation, offer more environmentally friendly alternatives while maintaining product quality.

In conclusion, Hexafluoroacetone Trihydrate (CAS No. 34202-69-2) stands as a critical compound in modern chemistry, with applications spanning from material science to pharmaceuticals. Its unique properties and versatility continue to drive innovation across various sectors. As research progresses, the focus remains on optimizing its production processes and minimizing environmental impacts to ensure sustainable use in the future.